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Compound of Interest

Compound Name: (+)-Catechin-d3

Cat. No.: B1158856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (+)-Catechin-d3 stock

solutions for use in various research and developmental applications. (+)-Catechin-d3 is a

deuterated form of (+)-Catechin, a natural flavonoid with antioxidant properties. The labeling

with deuterium makes it a valuable internal standard in mass spectrometry-based quantitative

analysis.

Data Presentation
A summary of the key quantitative data for (+)-Catechin-d3 and its non-deuterated analog, (+)-

Catechin, is presented in the table below for easy reference and comparison.
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Property (+)-Catechin-d3 (+)-Catechin Source(s)

Molecular Formula C₁₅H₁₁D₃O₆ C₁₅H₁₄O₆ [1]

Molecular Weight 293.29 g/mol 290.27 g/mol [1][2][3]

Appearance Crystalline solid Crystalline solid [4]

Solubility in DMSO Approx. 50 mg/mL Approx. 50 mg/mL [4][5]

Solubility in Ethanol Approx. 100 mg/mL Approx. 100 mg/mL [4]

Solubility in DMF Approx. 100 mg/mL Approx. 100 mg/mL [4]

Solubility in Water Low
Approx. 1.6 mg/mL in

PBS (pH 7.2)
[4]

Storage Temperature -20°C -20°C [4]

Long-term Stability ≥ 4 years (as solid) ≥ 4 years (as solid) [4]

Experimental Protocol: Preparation of (+)-Catechin-
d3 Stock Solution
This protocol outlines the steps for preparing a 10 mg/mL stock solution of (+)-Catechin-d3 in

Dimethyl Sulfoxide (DMSO). This concentration is suitable for subsequent dilution to working

concentrations for a variety of experimental needs.

Materials
(+)-Catechin-d3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., nitrogen or argon)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Procedure
Equilibration: Before opening, allow the vial of (+)-Catechin-d3 to warm to room temperature

to prevent condensation of moisture on the compound.

Weighing: Accurately weigh the desired amount of (+)-Catechin-d3 using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg

of the compound.

Dissolution:

Transfer the weighed (+)-Catechin-d3 to a sterile microcentrifuge tube or an amber glass

vial.

Add the appropriate volume of anhydrous DMSO. For a 10 mg/mL solution, add 1 mL of

DMSO to 10 mg of the compound.

Purge the headspace of the tube or vial with an inert gas (e.g., nitrogen or argon) to

minimize oxidation.[4]

Tightly cap the tube or vial.

Mixing: Vortex the solution until the (+)-Catechin-d3 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Storage:

For short-term storage (up to a few weeks), store the stock solution at 2-8°C.

For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials

and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
To prepare working solutions, dilute the stock solution in the appropriate aqueous buffer or cell

culture medium immediately before use.[4] It is crucial to ensure that the final concentration of
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the organic solvent (e.g., DMSO) is low enough to not affect the biological system being

studied.[4]

Diagrams
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a (+)-Catechin-d3 stock

solution.
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Caption: Workflow for preparing (+)-Catechin-d3 stock solution.

Logical Relationship of Components
This diagram shows the relationship between the compound, solvent, and resulting solutions.
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Caption: Components for (+)-Catechin-d3 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1158856#protocol-for-preparing-catechin-d3-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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